Cas no 87967-58-6 (6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-)

6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl- structure
87967-58-6 structure
Product Name:6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-
CAS No:87967-58-6
MF:C16H13N5O4
MW:339.305522680283
CID:649976
PubChem ID:13177501
Update Time:2025-04-19

6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-
    • N-(2,4-dinitrophenyl)-2,3-dimethylquinoxalin-6-amine
    • DTXSID50524908
    • 87967-58-6
    • Inchi: 1S/C16H13N5O4/c1-9-10(2)18-15-7-11(3-5-13(15)17-9)19-14-6-4-12(20(22)23)8-16(14)21(24)25/h3-8,19H,1-2H3
    • InChI Key: JBOCHHQCSYUCCF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1NC1C=CC2C(C=1)=NC(C)=C(C)N=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 339.09675391g/mol
  • Monoisotopic Mass: 339.09675391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 129Ų
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